Cas no 1215567-57-9 (N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methylbenzamide hydrochloride)

• Product name: N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methylbenzamide hydrochloride
• CAS No: 1215567-57-9
• MF: C₂₀H₂₃Cl₂N₃OS
• MW: 424.38712143898
• CID: 5507969

N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methylbenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methylbenzamide:hydrochloride
• N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methylbenzamide hydrochloride

• Inchi： 1S/C20H22ClN3OS.ClH/c1-14-5-7-15(8-6-14)19(25)24(12-4-11-23(2)3)20-22-17-10-9-16(21)13-18(17)26-20;/h5-10,13H,4,11-12H2,1-3H3;1H
• InChI Key： RICIIOXXXWUZEA-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(Cl)C=C2S1)CCCN(C)C)(=O)C1=CC=C(C)C=C1.[H]Cl

Additional information on N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methylbenzamide hydrochloride

Comprehensive Overview of N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methylbenzamide hydrochloride (CAS No. 1215567-57-9)

N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methylbenzamide hydrochloride (CAS No. 1215567-57-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its benzothiazole and dimethylaminopropyl moieties, exhibits unique properties that make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with the growing demand for precision medicine and targeted therapies.

The structural complexity of N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methylbenzamide hydrochloride underscores its versatility. The benzothiazole core is known for its role in modulating enzyme activity, while the dimethylaminopropyl group enhances solubility and bioavailability. These features are critical in the design of small-molecule inhibitors, a hot topic in contemporary drug development. With the rise of AI-driven drug discovery, compounds like this are increasingly being explored through computational models to predict their efficacy and safety profiles.

One of the most searched questions in the context of this compound is: "What are the potential therapeutic applications of benzothiazole derivatives?" Studies suggest that benzothiazole-based compounds, including N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methylbenzamide hydrochloride, may exhibit activity against a range of biological targets. This aligns with the broader trend of repurposing existing molecules for new indications, a strategy that has gained traction in the wake of the COVID-19 pandemic.

Another area of interest is the compound's pharmacokinetic properties. Researchers are keen to understand how the hydrochloride salt form influences its absorption and distribution in vivo. This is particularly relevant given the increasing focus on oral bioavailability in drug formulation. The compound's chloro and methyl substituents further contribute to its stability and metabolic profile, making it a promising candidate for further investigation.

In the realm of synthetic chemistry, the preparation of N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methylbenzamide hydrochloride involves multi-step reactions that highlight the importance of regioselective and stereoselective synthesis. This resonates with the broader scientific community's emphasis on green chemistry and sustainable practices. The compound's synthesis is often a topic of discussion in forums dedicated to organic synthesis optimization.

From a commercial perspective, the demand for high-purity N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methylbenzamide hydrochloride is driven by its potential use in high-throughput screening assays. Pharmaceutical companies and academic institutions are actively sourcing this compound for structure-activity relationship (SAR) studies. This trend is reflected in the growing number of online queries related to bulk suppliers and custom synthesis services for such specialized molecules.

In summary, N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methylbenzamide hydrochloride (CAS No. 1215567-57-9) represents a fascinating intersection of chemistry and biology. Its unique structure and potential applications make it a valuable subject for ongoing research, particularly in the fields of drug discovery and medicinal chemistry. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative therapeutics and molecular design.